Cas no 765940-53-2 (Cyclohexanone,3,3-dimethyl-4-phenyl-)

• Product Name: Cyclohexanone,3,3-dimethyl-4-phenyl-
• CAS No: 765940-53-2
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 550734
• Update Time: 2024-02-05

Cyclohexanone,3,3-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,3,3-dimethyl-4-phenyl-
• 3,3-Dimethyl-4-phenylcyclohexanone
• Cyclohexanone, 3,3-dimethyl-4-phenyl- (9CI)
• 3,3-dimethyl-4-phenyl-cyclohexanone
• Cyclohexanone, 3,3-dimethyl-4-phenyl-

• Inchi： 1S/C14H18O/c1-14(2)10-12(15)8-9-13(14)11-6-4-3-5-7-11/h3-7,13H,8-10H2,1-2H3
• InChI Key： CGMLOUSLYNMMCC-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(C2=CC=CC=C2)C(C)(C)C1

Computed Properties

• Exact Mass: 202.13584
• Monoisotopic Mass: 202.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Boiling Point: 304.2±31.0 °C(Predicted)
• PSA: 17.07